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Compound of Interest

Compound Name: 2,5-Dichlorobenzonitrile

Cat. No.: B1580750

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einfuhrung: 2,5-Dichlorbenzonitril (CAS: 21663-61-6) ist eine wichtige chemische Verbindung,
die in der Synthese von Pharmazeutika und Agrochemikalien verwendet wird.[1] Fur
guantitative Analysen, insbesondere in komplexen Matrizes, ist eine Derivatisierung oft
unerlasslich, um die Fluchtigkeit, thermische Stabilitat oder das Ansprechverhalten des
Detektors zu verbessern. Die Nitrilgruppe (-C=N) in 2,5-Dichlorbenzonitril ist ein vielseitiger
funktioneller Angriffspunkt fur die Derivatisierung.[1] Die haufigsten Derivatisierungsstrategien
beinhalten die Hydrolyse der Nitrilgruppe, um die entsprechende Carbonsaure oder das Amid
zu bilden. Diese Derivate kdnnen dann direkt analysiert oder weiter fir spezifische analytische
Techniken wie die Gaschromatographie-Massenspektrometrie (GC-MS) oder die
Hochleistungsflussigkeitschromatographie (HPLC) modifiziert werden.

Diese Anwendungsbeschreibung bietet detaillierte Protokolle fur die saure und basische
Hydrolyse von 2,5-Dichlorbenzonitril zu 2,5-Dichlorbenzoesaure und 2,5-Dichlorbenzamid,
gefolgt von Richtlinien fir die anschlieRende Analyse.

Chemische Eigenschaften und Derivate

Die physikalisch-chemischen Eigenschaften von 2,5-Dichlorbenzonitril und seinen priméaren
Hydrolysederivaten sind fur die Entwicklung analytischer Methoden von entscheidender
Bedeutung.
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CAS-Nummer 21663-61-6[2][3] 50-79-3[4] 27578-33-8
Summenformel C7HsCI2N[2][3] C7H4Cl202[4] C7HsCI2NO
Molekulargewicht 172.01 g/mol [2][3] 191.01 g/mol [4] 180.03 g/mol
Schmelzpunkt 129-133 °C[5] 151-154 °C[6] ca. 156-158 °C
Siedepunkt - 301 °CJ6] -

Derivatisierungswege

Die priméaren Derivatisierungswege fur 2,5-Dichlorbenzonitril umfassen die partielle oder

vollstandige Hydrolyse der Nitrilgruppe.

Vollstandige Hydrolyse
(z.B. NaOH, H20, Hitze)

2,5-Dichlorbenzonitril

Partielle Hydrolyse
(z.B. H2SO4, Essigsaure)

| 2,5-Dichlorbenzamid

Abbildung 1: Hydrolysewege von 2,5-Dichlorbenzonitril

E 2,5-Dichlorbenzoesaure
>

Weitere Hydrolyse

Abbildung 1: Hydrolysewege von 2,5-Dichlorbenzonitril

Click to download full resolution via product page

Caption: Abbildung 1: Hydrolysewege von 2,5-Dichlorbenzonitril.
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Experimentelle Protokolle

Protokoll 1: Vollstandige basische Hydrolyse zu 2,5-
Dichlorbenzoesaure

Dieses Protokoll beschreibt die vollstandige Hydrolyse von 2,5-Dichlorbenzonitril zu 2,5-

Dichlorbenzoesaure, eine Methode, die fur ihre hohe Umwandlungsrate bekannt ist.[7]

Materialien:

2,5-Dichlorbenzonitril

15%ige (w/v) Natriumhydroxid (NaOH)-Ldsung

Destilliertes Wasser

Konzentrierte Salzsaure (HCI)

Rundkolben mit Ruckflusskihler

Heizmantel mit Magnetriuhrer

pH-Papier oder pH-Meter

Blchnertrichter und Filterpapier

Verfahren:

Eine bekannte Menge 2,5-Dichlorbenzonitril (z. B. 0,1 Mol) in einen Rundkolben geben.

Eine 15%ige NaOH-Ldsung in einem ausreichenden Volumen zugeben, um das Nitril zu
|6sen und umzurihren (z. B. 200 g fur 0,1 Mol Nitril).[7]

Die Mischung unter Ruhren fir ca. 5 Stunden auf 100-105 °C erhitzen.[7] Wahrend des
Erhitzens wird Ammoniakgas freigesetzt.

Die Reaktionsmischung auf Raumtemperatur abkihlen lassen und mit destilliertem Wasser
verdiannen.
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o Die wassrige Losung vorsichtig mit konzentrierter HCI ansauern, bis ein pH-Wert von <2
erreicht ist. Die 2,5-Dichlorbenzoesaure fallt als weil3er Feststoff aus.[7]

o Den Niederschlag durch Vakuumfiltration mit einem Buchnertrichter abtrennen.

¢ Den Feststoff mit kaltem, destilliertem Wasser waschen, um anorganische Salze zu
entfernen.

e Das Produkt an der Luft oder im Ofen bei 70-80 °C trocknen.[7]
Erwartete Ergebnisse:

o Umwandlung: Die Umwandlung von 2,5-Dichlorbenzonitril zu 2,5-Dichlorbenzoesaure kann
bis zu 90 % betragen.[7]

e Reinheit: Das Produkt kann durch Gaschromatographie analysiert werden, um die Reinheit
zu bestatigen, die typischerweise >98 % betrégt.[7]

Protokoll 2: Partielle saure Hydrolyse zu 2,5-
Dichlorbenzamid

Dieses Protokoll beschreibt die partielle Hydrolyse zu 2,5-Dichlorbenzamid, einem wichtigen
Zwischenprodukt.[1][7]

Materialien:

2,5-Dichlorbenzonitril

Wassrige Schwefelsaure (z. B. 70 %)

Essigsaure (Losungsmittel)

Rundkolben mit Ruckflusskiihler

Heizmantel mit Magnetrihrer

Eisbad
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o Destilliertes Wasser

Verfahren:

e 2,5-Dichlorbenzonitril in Essigsaure in einem Rundkolben I6sen.
o Wassrige Schwefelsaure langsam unter Rihren zugeben.

e Die Mischung unter Ruckfluss erhitzen. Die Reaktionszeit und -temperatur missen sorgfaltig
kontrolliert werden, um eine weitere Hydrolyse zur Carbonsaure zu minimieren
(typischerweise einige Stunden bei moderater Hitze).

o Die Reaktion durch Abkuhlen der Mischung in einem Eisbad beenden.
» Die abgekuhlte Mischung vorsichtig in ein grof3es Volumen eiskaltes Wasser giel3en.
o Das ausgefallte 2,5-Dichlorbenzamid durch Vakuumfiltration sammeln.

o Den Feststoff mit reichlich Wasser waschen, um Saurereste zu entfernen, und anschlielRend
trocknen.

Analytischer Arbeitsablauf

Nach der Derivatisierung ist eine geeignete Probenvorbereitung und Analyse erforderlich, um
das Derivat zu quantifizieren.
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Probe mit
2,5-Dichlorbenzonitril

Derivatisierung
(Protokoll 1 oder 2)

Extraktion des Derivats
(z.B. LLE oder SPE)

Wahl der Analysetechnik

Fliichtige Derivate \ Nichtfliichtige Derivate

GC-MS-Analyse
(gof. weitere Derivatisierung LC-MS-Analyse

wie Veresterung fur Saure)

Abbildung 2: Allgemeiner Arbeitsablauf fir die Analyse von Derivaten

Datenverarbeitung
und Quantifizierung

Abbildung 2: Allgemeiner Arbeitsablauf fir die Analyse von Derivaten

Click to download full resolution via product page

Caption: Abbildung 2: Allgemeiner Arbeitsablauf fir die Analyse von Derivaten.

Analytische Techniken

Die Wahl der analytischen Technik hangt von der Art des Derivats und der Probenmatrix ab.
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o Gaschromatographie-Massenspektrometrie (GC-MS): GC-MS ist eine leistungsstarke
Technik zur Analyse flichtiger und halbflichtiger Verbindungen wie 2,5-Dichlorbenzonitril.[1]
Wahrend das Ausgangsmaterial direkt analysiert werden kann, erfordert das Derivat 2,5-
Dichlorbenzoeséaure typischerweise eine weitere Derivatisierung (z. B. Veresterung zu
Methylester), um seine Flichtigkeit zu erh6hen.[8] Das Massenspektrum von 2,5-
Dichlorbenzonitril zeigt typischerweise einen Molekilionenpeak bei einem Masse-zu-
Ladung-Verhaltnis (m/z) von 171 und einen weiteren prominenten Peak bei m/z 173, was auf
das Vorhandensein von zwei Chlorisotopen hinweist.[1]

o Flussigchromatographie-Massenspektrometrie (LC-MS): LC-MS ist ideal fir Verbindungen,
die weniger flichtig oder thermisch labil sind, wie 2,5-Dichlorbenzoeséaure und 2,5-
Dichlorbenzamid.[1] Eine Umkehrphasen-HPLC mit einem mobilen Phasen-Gradienten aus
Acetonitril und Wasser ist eine gangige Methode zur Trennung.[1] LC-MS/MS kann zur
Erh6hung der Selektivitat und Empfindlichkeit eingesetzt werden, insbesondere in
komplexen biologischen oder Umweltmatrizes.[9]

Zusammenfassung der analytischen Leistungsdaten

Die folgende Tabelle fasst die erwarteten Leistungsdaten fiir die Analyse von 2,5-
Dichlorbenzonitril und seinen Derivaten zusammen. Die genauen Werte hangen stark von der
Matrix, der Instrumentierung und den spezifischen Methodenparametern ab.
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Parameter

GC-MS

LC-MSIMS

Anmerkungen

Analyten

2,5-Dichlorbenzonitril,
veresterte 2,5-

Dichlorbenzoesaure

2,5-Dichlorbenzonitril,
2,5-
Dichlorbenzoesaure,

2,5-Dichlorbenzamid

LC-MS ist vielseitiger

fur polare Derivate.[1]

Typische
Nachweisgrenze
(LOD)

Niedriger ng/L bis pg-
Bereich

pg/L bis ng/L-Bereich

Die Empfindlichkeit
kann durch Techniken
wie Selected lon
Monitoring (SIM) fiir
GC-MS oder Multiple
Reaction Monitoring
(MRM) fur LC-MS/MS
erheblich verbessert

werden.[1]

Linearer Bereich

Typischerweise 2-3

Grolenordnungen

Typischerweise 3-4

Grolenordnungen

Kalibrierungskurven
sollten in der gleichen
Matrix wie die Proben
erstellt werden, um
Matrixeffekte zu

berticksichtigen.[10]

Préazision (%RSD)

<15%

<10%

Die Préazision hangt
von der Konzentration
und der Komplexitéat
der
Probenvorbereitung
ab.

Fazit

Die Derivatisierung von 2,5-Dichlorbenzonitril durch Hydrolyse ist eine effektive Strategie, um
die analytische Quantifizierung zu erleichtern. Die Umwandlung in 2,5-Dichlorbenzoesaure
oder 2,5-Dichlorbenzamid ermdglicht den Einsatz robuster analytischer Techniken wie GC-MS
(mit weiterer Derivatisierung) und LC-MS. Die in dieser Anwendungsbeschreibung
bereitgestellten Protokolle und Arbeitsablaufe bieten eine solide Grundlage fir Forscher, um
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zuverlassige und empfindliche Methoden fur die Analyse dieser wichtigen Verbindung und ihrer
Metaboliten in verschiedenen Forschungs- und Entwicklungsumgebungen zu entwickeln.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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